4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C28H37N5O4
• Molecular Weight: 507.6 g/mol
• IUPAC Name: 4-[(2,5-dibutoxy-4-morpholin-4-ylphenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one
• InChI: InChI=1S/C28H37N5O4/c1-4-6-15-36-25-20-24(32-13-17-35-18-14-32)26(37-16-7-5-2)19-23(25)29-30-27-21(3)31-33(28(27)34)22-11-9-8-10-12-22/h8-12,19-20,27H,4-7,13-18H2,1-3H3
• InChI Key: IHGNAJGCHBZDST-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC(=C(C=C1N=NC2C(=NN(C2=O)C3=CC=CC=C3)C)OCCCC)N4CCOCC4

Description

4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as DABP, is a chemical compound that has been widely studied in the field of biomedical research. It has shown promising results in various applications, including cancer treatment, imaging, and drug delivery.

Mechanism of Action

The mechanism of action of 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one involves its ability to bind to certain proteins or enzymes in cancer cells, leading to their inhibition or activation. This, in turn, leads to the induction of apoptosis in cancer cells. 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has also been shown to disrupt the cell cycle and prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been found to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. It has also been shown to have low immunogenicity, meaning that it does not trigger an immune response in the body. 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been reported to have a half-life of approximately 5 hours in vivo, making it suitable for imaging and drug delivery applications.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in lab experiments is its selectivity for cancer cells, which allows for targeted treatment or imaging. Additionally, 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been shown to have low toxicity in normal cells and tissues, making it a safer alternative to traditional chemotherapy drugs. However, one limitation of using 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is its relatively short half-life in vivo, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. One potential area of research is the optimization of its synthesis method to improve yields and purity. Additionally, further studies are needed to fully understand the mechanism of action of 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one and its potential as a cancer treatment. Other potential future directions include the development of 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one-based drug delivery systems and the exploration of its use in combination with other cancer treatments.

Synthesis Methods

The synthesis of 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one involves the reaction of 2,5-dibutoxy-4-(4-morpholinyl)aniline with diazonium salt, followed by coupling with 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one. This method has been reported to yield high purity and good yields of 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one.

Scientific Research Applications

4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been extensively studied for its potential as a cancer treatment. It has been shown to selectively target cancer cells and induce apoptosis, or programmed cell death, in these cells. 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has also been used for imaging purposes, as it can selectively bind to cancer cells and allow for their visualization. Additionally, 4-{[2,5-dibutoxy-4-(4-morpholinyl)phenyl]diazenyl}-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one has been explored as a drug delivery agent, as it can be conjugated with other molecules to target specific cells or tissues.